Cas no 179174-23-3 (3-(4-Nitrobenzenesulfonamido)propanoic Acid)

• Product Name: 3-(4-Nitrobenzenesulfonamido)propanoic Acid
• CAS No: 179174-23-3
• MF: C₉H₁₀N₂O₆S
• MW: 274.250501155853
• MDL: MFCD00572376
• CID: 1037789
• PubChem ID: 362739
• Update Time: 2025-04-20

3-(4-Nitrobenzenesulfonamido)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Nitrophenylsulfonamido)propanoic acid
• 3-(4-Nitrophenylsulfomido)propanoic acid
• 3-[(4-nitrobenzene)sulfonamido]propanoic acid
• 3-{[(4-nitrophenyl)sulfonyl]amino}propanoic acid
• AC1Q6W6Z
• AC1Q75OH
• NSC626994
• SureCN8121548
• N-((4-(Hydroxy(oxido)amino)phenyl)sulfonyl)-.beta.-alanine
• Z45532281
• EN300-55442
• Oprea1_101290
• 3-(4-nitrobenzenesulfonamido)propanoic acid
• 3-(4-Nitrophenylsulfonamido)propanoicacid
• CHEMBL1997402
• NCI60_008556
• 179174-23-3
• MFCD00572376
• SCHEMBL8121548
• DTXSID60327023
• NSC-626994
• CBDivE_015625
• 3-((4-Nitrophenyl)sulfonamido)propanoic acid
• CS-0206647
• DB-365539
• BS-21855
• A-Alanine, N-[(4-nitrophenyl)sulfonyl]-
• AKOS000143795
• beta-Alanine, N-[(4-nitrophenyl)sulfonyl]-
• 3-[(4-nitrophenyl)sulfonylamino]propanoic acid
• 3-(4-Nitrobenzenesulfonamido)propanoic Acid

• MDL： MFCD00572376
• Inchi： 1S/C9H10N2O6S/c12-9(13)5-6-10-18(16,17)8-3-1-7(2-4-8)11(14)15/h1-4,10H,5-6H2,(H,12,13)
• InChI Key： WBULOUVRHAKHDN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 274.02595722g/mol
• Monoisotopic Mass: 274.02595722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 138Ų